Butyl 3-[benzyl(cyanomethyl)amino]butanoate

• CAS No.: 84639-34-9
• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol
• IUPAC Name: butyl 3-[benzyl(cyanomethyl)amino]butanoate
• InChI: InChI=1S/C17H24N2O2/c1-3-4-12-21-17(20)13-15(2)19(11-10-18)14-16-8-6-5-7-9-16/h5-9,15H,3-4,11-14H2,1-2H3
• InChI Key: LBSOLSDBOSDCJY-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)CC(C)N(CC#N)CC1=CC=CC=C1

Description

Butyl 3-[benzyl(cyanomethyl)amino]butanoate is a useful research compound. Its molecular formula is C17H24N2O2 and its molecular weight is 288.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 4.6 g of 3-(N-benzyl-N-cyanomethylamino)butyric acid in 100 ml of n-butanol is combined with 0.5 ml of concentrated sulfuric acid and the mixture is heated for 4 hours on a water trap under reflux. The reaction mixture is allowed to cool, concentrated to dryness, and the residue dissolved in diethyl ether. The ether solution is washed with 10% sodium bicarbonate solution and saturated sodium chloride solution, dried, and evaporated to dryness. The oily residue is distilled in a bulb tube at 85°-105° C. and 0.01 torr, thus obtaining 1.17 g of 3-(N-benzyl-N-cyanomethylamino)butyric acid n-butyl ester as an oil.